Cas no 1354019-53-6 ([(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester)

• Product Name: [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester
• CAS No: 1354019-53-6
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 2159666
• Update Time: 2025-05-24

[(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester
• (R)-Benzyl (1-(2-hydroxyethyl)pyrrolidin-3-yl)(isopropyl)carbamate
• AM96822
• [(R)-1-(2-Hydroxyethyl)pyrrolidin-3-yl]isopropylcarbamic acid benzyl ester
• [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester

• Inchi： 1S/C17H26N2O3/c1-14(2)19(16-8-9-18(12-16)10-11-20)17(21)22-13-15-6-4-3-5-7-15/h3-7,14,16,20H,8-13H2,1-2H3/t16-/m1/s1
• InChI Key： QJASVSCSOPIEEM-MRXNPFEDSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C(C)C)[C@H]1CN(CCO)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 343
• Topological Polar Surface Area: 53

Additional information on [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester

Comprehensive Overview of [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester (CAS No. 1354019-53-6)

[(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester, identified by its CAS No. 1354019-53-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of carbamate esters, which are widely studied for their potential applications in drug development and medicinal chemistry. The presence of a pyrrolidine ring and a hydroxyethyl group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for chiral intermediates like [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester has surged, driven by the growing focus on enantioselective synthesis in the pharmaceutical industry. Researchers are particularly interested in its potential role as a building block for central nervous system (CNS) therapeutics, given the structural similarities to known bioactive molecules. The compound's benzyl ester moiety also offers opportunities for further functionalization, making it a valuable asset in drug discovery pipelines.

One of the most frequently searched questions related to this compound is: "What are the applications of [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester in drug development?" The answer lies in its unique stereochemistry and functional groups, which enable it to act as a precursor for targeted therapies. For instance, its pyrrolidin-3-yl core is a common feature in dopamine receptor modulators, suggesting potential utility in treating neurological disorders. Additionally, the hydroxyethyl side chain enhances solubility, a critical factor in bioavailability optimization.

Another hot topic in the scientific community is the green synthesis of such compounds. With increasing emphasis on sustainable chemistry, researchers are exploring eco-friendly methods to produce [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester with minimal environmental impact. Techniques like catalytic asymmetric synthesis and microwave-assisted reactions are being investigated to improve yield and reduce waste, aligning with global green chemistry initiatives.

The compound's CAS No. 1354019-53-6 is often referenced in patent literature, highlighting its commercial and intellectual property significance. Companies specializing in custom synthesis and contract research organizations (CROs) frequently list this compound in their catalogs, catering to the needs of pharmaceutical innovators. Its inclusion in high-throughput screening libraries further underscores its relevance in modern drug discovery platforms.

From a structural-activity relationship (SAR) perspective, the isopropyl-carbamic acid segment of the molecule is pivotal for interactions with biological targets. This feature has led to speculation about its potential in designing enzyme inhibitors or receptor agonists/antagonists. Such applications are particularly relevant in the context of personalized medicine, where tailored molecular designs are increasingly sought after.

In summary, [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid benzyl ester (CAS No. 1354019-53-6) represents a compelling case study in the intersection of organic chemistry and pharmacology. Its multifaceted utility, combined with the industry's shift toward chiral purity and sustainable synthesis, positions it as a compound of enduring interest. As research continues to unravel its full potential, this molecule is likely to remain a focal point in both academic and industrial settings.